2-(3-chlorophenoxy)-N-(2-furylmethyl)acetamide
Overview
Description
Scientific Research Applications
Potential Pesticides
Research on derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, including various specific derivatives, has been characterized by X-ray powder diffraction. These organic compounds have been identified as potential pesticides. New diffraction data, including experimental and calculated peaks, values of d, experimental relative peak intensities, Miller indices, and unit-cell parameters, are reported. This research highlights the potential application of these derivatives in the agricultural sector as pesticides (E. Olszewska, B. Tarasiuk, & S. Pikus, 2009).
Anticancer Applications
Another study focused on the synthesis, structure, and molecular docking analysis of an anticancer drug, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide. This compound was synthesized and confirmed for anticancer activity through in silico modeling targeting the VEGFr receptor. The structure exhibits intermolecular hydrogen bonds, suggesting its potential application in cancer treatment (G. Sharma et al., 2018).
Molecular Structure and Properties Analysis
Quantum chemical calculations have been performed on 2,2-dichloro-N-(2,3-dichlorophenyl) acetamide and its analogs to obtain molecular structural parameters, thermodynamic properties, and vibrational frequencies. This detailed analysis provides insights into the molecular electrostatic potential, atomic charges, electronic exchange interaction, and charge delocalization of the molecule, which could be relevant for further applications in various scientific fields (N. Choudhary et al., 2014).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(3-chlorophenoxy)-N-(furan-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO3/c14-10-3-1-4-11(7-10)18-9-13(16)15-8-12-5-2-6-17-12/h1-7H,8-9H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOUHDDZRRWYTOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)OCC(=O)NCC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-chlorophenoxy)-N-(furan-2-ylmethyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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